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Compound of Interest

Compound Name: N,N-Dimethyl-D6-acetamide

Cat. No.: B1459259

Essential Safety and Handling of N,N-Dimethyl-D6-
acetamide

This guide provides crucial safety protocols and logistical information for the handling and
disposal of N,N-Dimethyl-D6-acetamide, tailored for researchers, scientists, and professionals
in drug development. Adherence to these procedures is vital for ensuring laboratory safety and
minimizing exposure risks. The safety protocols for N,N-Dimethyl-D6-acetamide are
analogous to its non-deuterated counterpart, N,N-Dimethylacetamide (DMAC).

Quantitative Data Summary

The following tables outline the occupational exposure limits and key physical and chemical
properties of N,N-Dimethylacetamide, which should be used as a reference for handling its
deuterated form.

Occupational Exposure Limits
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Parameter Value Organization
TWA (8-hour) 10 ppm (36 mg/m3) EU IOELV[1]
STEL (15-minute) 20 ppm (72 mg/m3) EU IOELV[1]
OSHA PEL (8-hour TWA) 10 ppm (35 mg/m3) OSHA[2]
ACGIH TLV (8-hour TWA) 10 ppm ACGIH[?]
NIOSH REL (8-hour TWA) 10 ppm (35 mg/m?) NIOSH[?]
IDLH 300 ppm NIOSH

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure
Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit; IDLH: Immediately
Dangerous to Life or Health.

Physical and Chemical Properties

Property Value

Chemical Formula C4HsDeNO

Molar Mass 93.16 g/mol

Appearance Colorless liquid

Boiling Point 165.1 °C (for non-deuterated)
Melting Point -20 °C (for non-deuterated)
Flash Point 63 °C (145 °F)

Density 0.937 g/mL (for non-deuterated)
Solubility Miscible in water

Procedural Guidance for Handling N,N-Dimethyl-D6-
acetamide
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This section details the step-by-step methodology for the safe handling of N,N-Dimethyl-D6-

acetamide from receipt to disposal.

Pre-Handling Preparations

Risk Assessment: Before starting any work, perform a thorough risk assessment for the
planned experiment, considering the quantity of the substance to be used and the duration of
the procedure.

Safety Data Sheet (SDS) Review: All personnel must read and understand the SDS for N,N-
Dimethylacetamide.

Engineering Controls: Ensure that a certified chemical fume hood is operational. All handling
of N,N-Dimethyl-D6-acetamide should be conducted within the fume hood to minimize
inhalation exposure.

Emergency Equipment: Confirm that a safety shower and an eyewash station are accessible
and have been recently tested. Have a spill kit readily available, containing an inert
absorbent material (e.g., vermiculite, sand).

Personal Protective Equipment (PPE)

Hand Protection: Wear solvent-resistant gloves. Butyl rubber is recommended for prolonged
contact, while nitrile rubber may be suitable for splash protection. Always inspect gloves for
any signs of degradation or perforation before use.

Eye and Face Protection: Use indirect-vent, splash-resistant chemical safety goggles. A face
shield should also be worn to provide additional protection.

Body Protection: A lab coat is mandatory. For procedures with a higher risk of splashing, a
chemically resistant apron or a full protective suit should be worn.

Respiratory Protection: If work cannot be conducted in a fume hood or if there is a potential
for exposure to exceed the occupational limits, a NIOSH-approved respirator with an organic
vapor cartridge is required. For concentrations exceeding 10 ppm, a supplied-air respirator is
necessary.
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Handling and Experimental Workflow

Transport: When moving the chemical, ensure it is in a sealed, properly labeled, and shatter-
resistant secondary container.

Dispensing: Conduct all dispensing and weighing operations within the chemical fume hood.
Use equipment and tools that are compatible with N,N-Dimethylacetamide.

Experimental Use: Keep containers tightly closed when not in use. Avoid contact with skin,
eyes, and clothing. Prevent the generation and inhalation of vapors or mists.

Heating: N,N-Dimethyl-D6-acetamide is a combustible liquid. Keep it away from open
flames, hot surfaces, and other sources of ignition.

Post-Experiment: After completing the work, decontaminate all surfaces and equipment.

Spill and Emergency Procedures

Minor Spill:
o Evacuate non-essential personnel from the area.
o Wearing appropriate PPE, contain the spill with an inert absorbent material.

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Ventilate the area and wash the spill site once the cleanup is complete.

e Major Spill or Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.
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o Inhalation: Move the individual to fresh air. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Waste Disposal

o All waste containing N,N-Dimethyl-D6-acetamide must be treated as hazardous waste.
o Collect waste in a designated, properly labeled, and sealed container.
o Do not mix with other waste streams unless compatibility is confirmed.

» Follow all institutional, local, and federal regulations for the disposal of hazardous chemical
waste. This may involve contacting your institution's environmental health and safety office or
a licensed waste disposal contractor.

Workflow Visualization

The following diagram illustrates the standard workflow for handling N,N-Dimethyl-D6-
acetamide in a laboratory setting.
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Safe Handling Workflow for N,N-Dimethyl-D6-acetamide
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Caption: Workflow for handling N,N-Dimethyl-D6-acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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